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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the kinase selectivity profile of Tyrphostin AG
528, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) family of tyrosine

kinases. Understanding the selectivity of a kinase inhibitor is crucial for interpreting

experimental results and predicting potential therapeutic applications and off-target effects.

This document summarizes the available quantitative data, presents detailed experimental

methodologies, and visualizes key biological and experimental processes.

Data Presentation: Kinase Inhibition Profile
Tyrphostin AG 528 is a protein tyrosine kinase inhibitor with demonstrated activity against key

members of the ErbB family of receptors.[1] The half-maximal inhibitory concentration (IC50) is

a standard measure of an inhibitor's potency.

Kinase Target IC50 (µM) Kinase Family

EGFR (ErbB1) 4.9[1] Receptor Tyrosine Kinase

ErbB2 (HER2) 2.1[1] Receptor Tyrosine Kinase

Note on Selectivity: A comprehensive kinase selectivity panel for Tyrphostin AG 528 against a

broad range of kinases is not readily available in the public domain. However, studies on other

members of the tyrphostin family can provide insights into potential off-target effects. For
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instance, Tyrphostin AG 490 has been shown to inhibit Janus kinase 2 (JAK2) and JAK3,

suggesting that the JAK/STAT pathway may be a potential off-target for some tyrphostins.

Therefore, researchers should exercise caution and consider validating the selectivity of

Tyrphostin AG 528 in their specific experimental context.

Signaling Pathway and Experimental Workflow
Visualizations
To facilitate a deeper understanding of the biological context and experimental procedures, the

following diagrams have been generated using the DOT language.
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1. Preparation

2. Reaction

3. Detection & Analysis

Prepare serial dilutions
of Tyrphostin AG 528

Add kinase, substrate, and
Tyrphostin AG 528 to plate

Prepare kinase reaction buffer
(e.g., Tris, MgCl2)

Prepare purified kinase
(e.g., EGFR, ErbB2)

Prepare substrate
(e.g., poly(Glu,Tyr)) Prepare ATP solution

Initiate reaction by adding ATP

Incubate at a constant temperature
(e.g., 30°C)

Stop reaction and add
detection reagent

Measure signal
(e.g., luminescence, fluorescence)

Plot dose-response curve
and calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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